4-[(E)-2-(1H-benzimidazol-2-yl)ethenyl]-N,N-diethylaniline;4-methylbenzenesulfonic acid

• CAS RN: 666826-27-3
• Molecular Formula: C20H24N2O3S-
• Molecular Weight: 463.6 g/mol
• IUPAC Name: 4-[(E)-2-(1H-benzimidazol-2-yl)ethenyl]-N,N-diethylaniline;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C19H21N3.C7H8O3S/c1-3-22(4-2)16-12-9-15(10-13-16)11-14-19-20-17-7-5-6-8-18(17)21-19;1-6-2-4-7(5-3-6)11(8,9)10/h5-14H,3-4H2,1-2H3,(H,20,21);2-5H,1H3,(H,8,9,10)/b14-11+
• InChI Key: VHCHUZZPDCNLBN-NTCAYCPXSA-M
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=C/C2=NC3=CC=CC=C3N2.CC1=CC=C(C=C1)S(=O)(=O)O
• SMILES: CCN(CC)C1=CC=C(C=C1)C=CC2=NC3=CC=CC=C3N2.CC1=CC=C(C=C1)S(=O)(=O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: 4-(2-(2-benzoimidazolyl)ethenyl)-N,N-diethylbenzenamine; BF 126; BF-126

Description

BF 126 has potential usefulness in vivo imaging of tau pathology in Alzheimer's Disease

Scientific Research Applications

Molecular Structure and Properties

• Structural Analysis : Research highlights the molecular structure of related compounds, showing essential planarity in benzimidazole moieties and indicating the presence of double and single bonds consistent with conjugation patterns. These structural insights help understand the molecule's behavior in various conditions and applications (Stibrany, Schugar, & Potenza, 2005).

• Conformational Dynamics : Studies on similar compounds provide insights into their conformational behavior, which is crucial for understanding how these molecules interact with other substances or environments, thus influencing their potential applications in materials science or pharmaceuticals (Portilla et al., 2007).

Synthetic Processes

• Synthesis Methods : Research into the synthesis of related compounds, like 2,5-Dimethoxy-4[(1E)-2-(1H-benzimidazol-2-yl) ethenyl]benzaldehyde, provides valuable insights into the methodologies that can be applied for synthesizing 4-[(E)-2-(1H-benzimidazol-2-yl)ethenyl]-N,N-diethylaniline;4-methylbenzenesulfonic acid, thereby aiding in the development of efficient and scalable production processes (X. Bin, 2012).

Chemical Interactions and Stability

• Molecular Interactions and Stability : Studies have shown how similar molecules form stable structures through hydrogen bonds and other noncovalent interactions, which is significant for predicting the behavior of 4-[(E)-2-(1H-benzimidazol-2-yl)ethenyl]-N,N-diethylaniline;4-methylbenzenesulfonic acid in different environments and applications (Jin et al., 2014).

• Density Functional Theory and Molecular Docking : Advanced computational studies on similar compounds provide insights into their molecular properties, which can guide the use of 4-[(E)-2-(1H-benzimidazol-2-yl)ethenyl]-N,N-diethylaniline;4-methylbenzenesulfonic acid in targeted applications like drug discovery or material science (Karayel, 2021).

Applications in Biomedical Research

• DNA Binding Studies : Research on charge transfer complexes involving similar molecules and their interaction with DNA is crucial for understanding potential biomedical applications, including drug design and gene therapy (Vadivelan et al., 2017).

• Antimicrobial Activity : Studies on derivatives of benzimidazole demonstrate antimicrobial properties, suggesting potential applications of 4-[(E)-2-(1H-benzimidazol-2-yl)ethenyl]-N,N-diethylaniline;4-methylbenzenesulfonic acid in developing new antimicrobial agents (Tien et al., 2016).

Material Science and Photophysical Properties

• Photophysical Studies : Investigations into the photophysical properties of similar compounds pave the way for applications in material science, such as in the development of novel optical materials or sensors (Draguta et al., 2015).